Cas no 2242902-55-0 (Desthiobiotin-Tyramide)

• Product Name: Desthiobiotin-Tyramide
• CAS No: 2242902-55-0
• MF: C₁₈H₂₇N₃O₃
• MW: 333.4252846241
• CID: 6259597
• PubChem ID: 145707372
• Update Time: 2025-07-25

Desthiobiotin-Tyramide Chemical and Physical Properties

Names and Identifiers

• Desthiobiotin-Tyramide
• 2242902-55-0
• N-[2-(4-hydroxyphenyl)ethyl]-6-(5-methyl-2-oxoimidazolidin-4-yl)hexanamide

• Inchi： 1S/C18H27N3O3/c1-13-16(21-18(24)20-13)5-3-2-4-6-17(23)19-12-11-14-7-9-15(22)10-8-14/h7-10,13,16,22H,2-6,11-12H2,1H3,(H,19,23)(H2,20,21,24)
• InChI Key： PEEUVHKSWMJVJX-UHFFFAOYSA-N
• SMILES： O=C1NC(C)C(CCCCCC(NCCC2C=CC(=CC=2)O)=O)N1

Computed Properties

• Exact Mass: 333.20524173g/mol
• Monoisotopic Mass: 333.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 90.5Ų

Additional information on Desthiobiotin-Tyramide

Recent Advances in the Application of Desthiobiotin-Tyramide and Compound 2242902-55-0 in Chemical Biology and Biomedical Research

In recent years, the chemical biology and biomedical research fields have witnessed significant advancements in the development and application of novel reagents and compounds. Among these, Desthiobiotin-Tyramide and the compound with CAS number 2242902-55-0 have emerged as critical tools for various research applications, including signal amplification, protein labeling, and targeted drug delivery. This research brief aims to summarize the latest findings and applications of these two key components, providing insights into their mechanisms, advantages, and potential future directions.

Desthiobiotin-Tyramide, a derivative of biotin, has gained prominence due to its unique properties in signal amplification techniques such as tyramide signal amplification (TSA). Unlike traditional biotin, desthiobiotin offers reversible binding to streptavidin, which allows for more flexible experimental designs. Recent studies have demonstrated its efficacy in highly sensitive immunohistochemistry and in situ hybridization, enabling the detection of low-abundance targets with exceptional clarity. Furthermore, its compatibility with various detection systems makes it a versatile choice for researchers aiming to enhance signal intensity without compromising specificity.

The compound 2242902-55-0, though less widely known, has shown promising potential in targeted drug delivery systems. Preliminary research indicates that this compound can be functionalized to act as a linker or carrier for therapeutic agents, facilitating their precise delivery to specific cellular or tissue targets. Its chemical stability and biocompatibility make it an attractive candidate for further development in oncology and other therapeutic areas requiring high precision. Recent publications have highlighted its role in improving the pharmacokinetics and biodistribution of conjugated drugs, thereby enhancing their therapeutic efficacy while minimizing off-target effects.

One of the most exciting developments involving Desthiobiotin-Tyramide is its integration with advanced imaging technologies. For instance, researchers have successfully combined it with super-resolution microscopy to achieve nanometer-scale visualization of biomolecules. This breakthrough has opened new avenues for studying cellular processes at unprecedented resolution, offering deeper insights into mechanisms underlying diseases such as cancer and neurodegenerative disorders. Additionally, the reversible binding property of desthiobiotin has been leveraged in pull-down assays, allowing for the repeated use of streptavidin-coated beads and reducing experimental costs.

In parallel, studies on 2242902-55-0 have explored its potential in creating multifunctional nanocarriers. By conjugating this compound with polymers or lipids, scientists have developed nanoparticles capable of simultaneous drug delivery and imaging. These hybrid systems not only improve theranostic applications but also provide real-time monitoring of drug release and distribution. Such innovations are particularly valuable in personalized medicine, where tailored treatments based on individual patient profiles are increasingly becoming the norm.

Despite these advancements, challenges remain in the widespread adoption of Desthiobiotin-Tyramide and 2242902-55-0. For Desthiobiotin-Tyramide, optimizing the balance between signal amplification and background noise continues to be a focus of ongoing research. Meanwhile, the scalability and long-term safety of 2242902-55-0-based delivery systems require further validation through preclinical and clinical studies. Addressing these issues will be crucial for translating these technologies from the lab to the clinic.

In conclusion, Desthiobiotin-Tyramide and 2242902-55-0 represent two powerful tools driving innovation in chemical biology and biomedical research. Their unique properties and versatile applications underscore their potential to revolutionize diagnostics, therapeutics, and fundamental research. As the scientific community continues to explore and refine their uses, these compounds are poised to play an increasingly vital role in advancing our understanding and treatment of complex diseases.